Cas no 2097951-77-2 ((1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 2097951-77-2
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 5046547
• Update Time: 2025-05-21

(1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(3-phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine
• [1-(3-phenylbutyl)triazol-4-yl]methanamine
• (1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine

• Inchi： 1S/C13H18N4/c1-11(12-5-3-2-4-6-12)7-8-17-10-13(9-14)15-16-17/h2-6,10-11H,7-9,14H2,1H3
• InChI Key： HTNLCDQSPPKPNC-UHFFFAOYSA-N
• SMILES： N1(C=C(CN)N=N1)CCC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7

Additional information on (1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine

Recent Advances in the Study of (1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS: 2097951-77-2)

The compound (1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS: 2097951-77-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its triazole core and phenylbutyl side chain, has been investigated for its role as a versatile scaffold in drug discovery, particularly in the development of novel bioactive compounds targeting neurological and inflammatory disorders.

Recent studies have focused on the synthesis and optimization of (1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine derivatives to enhance their pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry highlighted its efficacy as a modulator of G-protein-coupled receptors (GPCRs), which are critical targets in treating conditions such as chronic pain and neurodegenerative diseases. The study demonstrated that modifications to the triazole ring and the methanamine moiety significantly influenced binding affinity and selectivity, paving the way for further structure-activity relationship (SAR) investigations.

In addition to its GPCR activity, (1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine has shown promise in the field of antimicrobial research. A preprint from Bioorganic & Medicinal Chemistry Letters reported its potent inhibitory effects against bacterial efflux pumps, a mechanism often associated with antibiotic resistance. The compound's ability to disrupt bacterial membrane integrity while maintaining low cytotoxicity in mammalian cells positions it as a potential candidate for adjunctive therapy in multidrug-resistant infections.

Another groundbreaking study published in ACS Chemical Neuroscience explored the neuroprotective effects of this compound in models of Parkinson's disease. Researchers observed that (1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine derivatives could mitigate oxidative stress and reduce alpha-synuclein aggregation, two hallmark pathological features of the disease. These findings suggest its potential as a dual-target therapeutic agent, though further in vivo validation is required.

From a synthetic chemistry perspective, recent advancements in click chemistry have streamlined the production of (1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine analogs. A 2024 Nature Protocols article detailed a high-yield, one-pot synthesis method using copper-catalyzed azide-alkyne cycloaddition (CuAAC), significantly improving scalability for preclinical development. This methodological innovation addresses previous challenges in stereochemical control and purification, facilitating broader exploration of its chemical space.

Despite these promising developments, challenges remain in the clinical translation of (1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine-based therapeutics. Pharmacokinetic studies indicate moderate blood-brain barrier penetration, prompting ongoing research into prodrug strategies and formulation optimization. Additionally, comprehensive toxicological assessments are underway to establish safety profiles for long-term administration.

In conclusion, (1-(3-Phenylbutyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS: 2097951-77-2) represents a multifaceted compound with applications spanning neurology, infectious diseases, and beyond. Its modular synthetic accessibility and diverse biological activities make it a compelling subject for continued investigation. Future research directions may include combinatorial library development for high-throughput screening and the exploration of its interactions with emerging drug targets such as RNA-modifying enzymes and epigenetic regulators.